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trans-2-Bromo-1-indanol (CAS No. 10368-44-2) is a halogenated indanol derivative of
significant interest in organic synthesis.[1] Its structure, featuring a bicyclic indane core with
hydroxyl and bromo substituents in a specific trans configuration, makes it a versatile building
block.[1] This stereochemistry is crucial for its role as a precursor in the synthesis of
enantiomerically pure compounds and complex molecules, particularly in the development of
pharmaceutical agents.[1][2] The precise three-dimensional arrangement of its functional
groups dictates its reactivity and suitability for subsequent stereospecific transformations.
Understanding its physical properties, especially the melting point, is fundamental for its
identification, quality control, and effective use in multi-step synthetic pathways.

Physicochemical and Spectroscopic Data

The identity and purity of a synthesized compound are established through its physical and
spectroscopic data. The melting point is a primary, sensitive indicator of purity. For trans-2-
Bromo-1-indanol, a sharp and consistent melting point range is expected for a highly pure
sample.

Table 1: Core Physicochemical Properties of trans-2-Bromo-1-indanol
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Property Value Source(s)

Melting Point 130-131 °C [3]

128.0-132.0 °C [4105]

129-132 °C [6]

Molecular Formula CoHsBrO [3B1[71[8]

Molecular Weight 213.07 g/mol [31[71[8]

CAS Number 10368-44-2 [31[8]

Appearance Crystals, White to pale cream BIAIE]
powder

(1R,2R)-rel-2-bromo-2,3-
IUPAC Name _ _ [7]
dihydro-1H-inden-1-ol

Synthesis and Mechanism: The Hydroxybromination
of Indene

A robust and common method for synthesizing trans-2-Bromo-1-indanol is the
hydroxybromination of indene. This reaction proceeds via an electrophilic addition mechanism
where the bromine and hydroxyl groups are added across the double bond of the indene
starting material.

Causality of Reagent Selection

The chosen reagents are critical for achieving high yield and the desired trans stereochemistry.
The protocol described below utilizes Oxone® (potassium peroxymonosulfate) and ammonium
bromide to generate the brominating agent in situ.

e Oxone® and Ammonium Bromide (NHa4Br): This combination provides a safer and more
manageable alternative to using elemental bromine. Oxone acts as an oxidant, converting
the bromide ion from NHa4Br into an electrophilic bromine species (hypobromous acid, HOB,
or its equivalent) directly in the reaction mixture.
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» Acetonitrile-Water Solvent System: A 1:1 mixture of acetonitrile and water serves as the
optimal solvent system.[9] Water is necessary as the nucleophile that provides the hydroxyl
group and helps dissolve the inorganic salts (Oxone® and NHa4Br). Acetonitrile is a polar
aprotic solvent that effectively dissolves the organic starting material, indene, ensuring a
homogeneous reaction environment.

Reaction Mechanism: Formation of the trans Product

The stereochemical outcome of this reaction is controlled by the formation of a cyclic
bromonium ion intermediate.

o Electrophilic Attack: The alkene in indene attacks the electrophilic bromine species, forming
a three-membered cyclic bromonium ion. This intermediate shields one face of the five-
membered ring.

» Nucleophilic Opening: A water molecule, acting as a nucleophile, attacks one of the carbons
of the bromonium ion. Crucially, this attack occurs from the face opposite to the bulky
bromonium ring (an Sn2-like, anti-addition).

o Deprotonation: The resulting oxonium ion is deprotonated to yield the final neutral halohydrin
product, trans-2-Bromo-1-indanol. This anti-addition mechanism dictates the trans
relationship between the bromine and hydroxyl groups.
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Figure 1: Reaction mechanism for the synthesis of trans-2-Bromo-1-indanol.

Experimental Protocols
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Adherence to a validated protocol is essential for reproducibility and safety. The following
sections provide step-by-step methodologies for synthesis, purification, and characterization.

Protocol 1: Synthesis of trans-2-Bromo-1-indanol

This protocol is adapted from standard procedures for the hydroxybromination of indene.[9]

Reaction Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add indene
(233 pL, 2.0 mmol) and 10 mL of a 1:1 (v/v) mixture of acetonitrile and water.

e Reagent Addition: To the stirring solution, add ammonium bromide (215 mg, 2.2 mmol)
followed by Oxone® (1.36 g, 2.2 mmol).

e Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction
is typically rapid, often indicated by a color change from orange/yellow to a faint yellow or
colorless solution within 2-5 minutes.[9]

o Workup: After stirring for 5 minutes, filter the mixture via vacuum filtration to remove any
insoluble inorganic byproducts.

o Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous mixture with a
suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 20 mL).

e Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and remove the solvent under reduced pressure using a rotary evaporator to
yield the crude product.

Synthesis Workflow

1. Combine Indene, 2. Add NH4Br 3. Stir 5 min 4. Vacuum 5. Organic 6. Dry & Evaporate Erls BrailiER
CH3CN, H20 and Oxone® at Room Temp Filtration Extraction Solvent

Click to download full resolution via product page

Figure 2: Experimental workflow for the synthesis of crude trans-2-Bromo-1-indanol.
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Protocol 2: Purification by Recrystallization

Recrystallization is the most effective method for purifying the crude solid product. The choice
of solvent is critical; an ideal solvent should dissolve the compound well when hot but poorly
when cold. A common solvent system for this compound is a mixture of hexane and ethyl
acetate.

e Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of a hot
solvent (e.g., ethyl acetate or toluene) dropwise until the solid just dissolves completely.

» Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

o Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Crystal
formation should begin as the solution cools. Do not disturb the flask during this process to
allow for the formation of larger, purer crystals.

e Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water
bath for 15-20 minutes to maximize the precipitation of the product.

« |solation: Collect the purified crystals by vacuum filtration, washing them with a small amount
of ice-cold solvent (e.g., hexane) to remove any residual soluble impurities.

» Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 3: Melting Point Determination

An accurate melting point measurement is the final validation of the product's purity.

o Sample Preparation: Place a small amount of the dry, purified crystals into a capillary tube,
sealed at one end. Tap the tube gently to pack the sample to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

o Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point
(approx. 110 °C). Then, decrease the heating rate to 1-2 °C per minute to ensure thermal

equilibrium.
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o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the range). A pure sample of trans-2-Bromo-1-indanol should exhibit
a sharp melting range of 1-2 °C, consistent with the literature values (e.g., 130-131 °C).[3] A
broad or depressed melting range indicates the presence of impurities.

Conclusion

trans-2-Bromo-1-indanol is a valuable synthetic intermediate whose utility is directly linked to
its purity. The definitive melting point, consistently reported in the range of 129-132 °C, serves
as a critical quality control parameter. The synthesis via hydroxybromination of indene is an
efficient process, and the stereospecific trans outcome is a direct consequence of the anti-
addition mechanism involving a cyclic bromonium ion intermediate. Proper execution of the
synthesis, followed by meticulous purification through recrystallization, is paramount to
obtaining a high-purity product suitable for demanding applications in research and
pharmaceutical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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